Cas no 1904078-38-1 (N4-(4-aminophenyl)-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-(4-aminophenyl)-N6-methylpyrimidine-4,6-diamine
• CAS No: 1904078-38-1
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6474975
• Update Time: 2025-05-21

N4-(4-aminophenyl)-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-aminophenyl)-N6-methylpyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N4-(4-aminophenyl)-N6-methyl-

• Inchi： 1S/C11H13N5/c1-13-10-6-11(15-7-14-10)16-9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H2,13,14,15,16)
• InChI Key： SSZTWJDKXLHAIM-UHFFFAOYSA-N
• SMILES： C1=NC(NC)=CC(NC2=CC=C(N)C=C2)=N1

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 455.5±35.0 °C(Predicted)
• pka: 5.88±0.50(Predicted)

Additional information on N4-(4-aminophenyl)-N6-methylpyrimidine-4,6-diamine

N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine: A Comprehensive Overview

The compound N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine, identified by the CAS number 1904078-38-1, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, and recent advancements in its applications.

The molecular structure of N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine comprises a pyrimidine ring with two amino groups at positions 4 and 6. The substituents on these positions are an amino phenyl group at position 4 and a methyl group at position 6. This arrangement imparts the compound with distinctive electronic properties, making it a valuable component in the development of advanced materials.

Recent studies have highlighted the potential of this compound in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Researchers have explored its ability to act as a ligand in these frameworks, demonstrating exceptional stability and tunable properties. For instance, a study published in Chemistry of Materials revealed that incorporating N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine into MOFs enhances their porosity and surface area, making them ideal candidates for gas storage applications.

In addition to its role in materials science, this compound has shown promise in the field of drug discovery. Its ability to form hydrogen bonds and its rigid structure make it a suitable candidate for designing bioactive molecules. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes, paving the way for further exploration in therapeutic applications.

The synthesis of N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine involves a multi-step process that typically begins with the preparation of intermediates such as 2-amino pyrimidines. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing catalytic systems and green chemistry principles, reducing environmental impact while maintaining product quality.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the amino phenyl group significantly influences the molecule's electron-donating capacity, which is crucial for its performance in electronic devices such as organic light-emitting diodes (OLEDs). These findings were detailed in a paper published in Journal of Physical Chemistry C, emphasizing its potential role in next-generation display technologies.

In conclusion, N4-(4-Aminophenyl)-N6-Methylpyrimidine-4,6-Diamine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques continue to drive innovation in materials science and drug discovery. As research progresses, this compound is expected to unlock new possibilities in both academic and industrial settings.